5-(p-Hydroxyphenoxy)pyrimidine

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 4-pyrimidin-5-yloxyphenol
• InChI: InChI=1S/C10H8N2O2/c13-8-1-3-9(4-2-8)14-10-5-11-7-12-6-10/h1-7,13H
• InChI Key: KXMYLQWJJUTAPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OC2=CN=CN=C2

Description

5-(p-Hydroxyphenoxy)pyrimidine is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-(p-Methoxyphenoxy)pyrimidine (7.7 g) was dissolved in dichloromethane and the solution, maintained at a temperature of -70° to -78° C., was treated by the dropwise addition of boron tribromide (7 ml). The stirred solution was allowed to warm to room temperature and after standing overnight the dichloromethane solution was washed with a cold saturated aqueous solution of sodium bicarbonate (100 ml). The dichloromethane solution was then dried, treated with charcoal and the solvent removed by distillation under reduced pressure. The residue was washed with diethyl ether to give 5-(p-hydroxyphenoxy)pyrimidine (0.4 g) m.p. 158° C. which was characterised by p.m.r. spectroscopy.

Synthesis routes and methods II

Procedure details

To 1.00 g (4.99 mmol) 4-(benzyloxy)phenol and 794 mg (4.99 mmol) 5-bromo-pyrimidine in 5 mL DMF are added 3.25 g (9.99 mmol) Cs2CO3 and the reaction mixture is stirred at 120° C. for 6 h in a microwave oven. Then the reaction mixture is diluted with water and extracted with EtOAc. The organic layer is dried with Na2SO4 and the solvent is removed in vacuo. The residue is purified by HPLC (MeOH/H2O/NH3).